Cas no 1226450-91-4 (N-[4-(3-methyl-1,2,4-oxadiazol-5-yl)phenyl]-4-oxo-4H-chromene-2-carboxamide)

• Product Name: N-[4-(3-methyl-1,2,4-oxadiazol-5-yl)phenyl]-4-oxo-4H-chromene-2-carboxamide
• CAS No: 1226450-91-4
• MF: C₁₉H₁₃N₃O₄
• MW: 347.324224233627
• CID: 5894922
• PubChem ID: 49677240
• Update Time: 2025-05-24

N-[4-(3-methyl-1,2,4-oxadiazol-5-yl)phenyl]-4-oxo-4H-chromene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(3-methyl-1,2,4-oxadiazol-5-yl)phenyl]-4-oxochromene-2-carboxamide
• N-[4-(3-methyl-1,2,4-oxadiazol-5-yl)phenyl]-4-oxo-4H-chromene-2-carboxamide
• 1226450-91-4
• N-(4-(3-methyl-1,2,4-oxadiazol-5-yl)phenyl)-4-oxo-4H-chromene-2-carboxamide
• F5882-5121
• CCG-310899
• AKOS024526857

• Inchi： 1S/C19H13N3O4/c1-11-20-19(26-22-11)12-6-8-13(9-7-12)21-18(24)17-10-15(23)14-4-2-3-5-16(14)25-17/h2-10H,1H3,(H,21,24)
• InChI Key： MSIINGWBXVISGR-UHFFFAOYSA-N
• SMILES： C1(C(NC2=CC=C(C3ON=C(C)N=3)C=C2)=O)OC2=C(C=CC=C2)C(=O)C=1

Computed Properties

• Exact Mass: 347.09060590g/mol
• Monoisotopic Mass: 347.09060590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 585
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 94.3Ų

Additional information on N-[4-(3-methyl-1,2,4-oxadiazol-5-yl)phenyl]-4-oxo-4H-chromene-2-carboxamide

Comprehensive Overview of N-[4-(3-methyl-1,2,4-oxadiazol-5-yl)phenyl]-4-oxo-4H-chromene-2-carboxamide (CAS No. 1226450-91-4)

The compound N-[4-(3-methyl-1,2,4-oxadiazol-5-yl)phenyl]-4-oxo-4H-chromene-2-carboxamide (CAS No. 1226450-91-4) is a synthetic organic molecule that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential therapeutic applications. This chromene-2-carboxamide derivative incorporates a 3-methyl-1,2,4-oxadiazole moiety, which is known for its bioisosteric properties and ability to enhance molecular interactions with biological targets. Researchers are particularly interested in its role as a modulator of enzymatic activity and its potential in drug discovery pipelines.

In recent years, the demand for novel heterocyclic compounds like N-[4-(3-methyl-1,2,4-oxadiazol-5-yl)phenyl]-4-oxo-4H-chromene-2-carboxamide has surged, driven by the need for innovative treatments in oncology, inflammation, and metabolic disorders. The oxadiazole ring in this compound is a key pharmacophore, often associated with antimicrobial and anti-inflammatory properties. Meanwhile, the chromene scaffold is recognized for its antioxidant and anticancer potential, making this hybrid molecule a compelling candidate for multitarget therapy development.

From a synthetic chemistry perspective, the preparation of CAS No. 1226450-91-4 involves multi-step organic reactions, including condensation and cyclization strategies. The 1,2,4-oxadiazole formation typically employs nitrile oxides or amidoximes as intermediates, while the chromene-2-carboxamide segment is constructed via Pechmann condensation or related methodologies. These synthetic routes are frequently optimized for yield and purity to meet the stringent requirements of preclinical studies.

The physicochemical properties of N-[4-(3-methyl-1,2,4-oxadiazol-5-yl)phenyl]-4-oxo-4H-chromene-2-carboxamide contribute to its drug-like characteristics. With a molecular weight of 363.35 g/mol and moderate lipophilicity (predicted LogP ~3.2), this compound exhibits favorable membrane permeability while maintaining sufficient aqueous solubility for formulation development. These attributes align with current trends in small-molecule drug design, where researchers prioritize compounds with balanced ADME (Absorption, Distribution, Metabolism, Excretion) profiles.

In the context of emerging research trends, CAS No. 1226450-91-4 has been investigated for its potential as a kinase inhibitor, particularly in pathways relevant to cellular proliferation and inflammation. The oxadiazolylphenyl group may interact with ATP-binding sites of kinases, while the 4-oxo-4H-chromene system could participate in π-stacking interactions with aromatic amino acid residues. Such dual mechanisms are increasingly sought after in precision medicine approaches.

Analytical characterization of this compound typically involves advanced techniques such as HPLC-MS for purity assessment, NMR spectroscopy for structural confirmation, and X-ray crystallography for solid-state analysis. These methods are crucial for establishing structure-activity relationships (SAR) during medicinal chemistry optimization campaigns. Recent publications have highlighted the importance of such thorough characterization in reducing attrition rates in drug discovery.

The growing interest in N-[4-(3-methyl-1,2,4-oxadiazol-5-yl)phenyl]-4-oxo-4H-chromene-2-carboxamide is reflected in scientific literature and patent filings, with particular emphasis on its potential as a lead compound for various therapeutic areas. As the pharmaceutical industry continues to explore privileged scaffolds like 1,2,4-oxadiazoles and chromenes, this hybrid molecule represents an important case study in rational drug design and molecular hybridization strategies.

From a commercial perspective, CAS No. 1226450-91-4 is available through specialized chemical suppliers as a research-grade material, typically with purity ≥95%. Its pricing and availability fluctuate based on synthetic complexity and market demand, with current trends showing increased procurement by academic and industrial research institutions engaged in hit-to-lead optimization programs.

Future research directions for this compound class may include structural diversification (e.g., variation of the 3-methyl substituent on the oxadiazole ring or modification of the chromene core) to explore broader biological activity spectra. Additionally, formulation studies could enhance its developmental potential, particularly in addressing challenges related to bioavailability and targeted delivery.

In summary, N-[4-(3-methyl-1,2,4-oxadiazol-5-yl)phenyl]-4-oxo-4H-chromene-2-carboxamide exemplifies the innovative intersection of heterocyclic chemistry and drug discovery. Its structural features, synthetic accessibility, and promising biological profile position it as a valuable tool compound for researchers investigating new therapeutic modalities in the post-genomic era.